(6R,7AR)-3-amino-8,8-dimethyltetrahydro-4h-3a,6-methanobenzo[d]oxazol-2(3h)-one hydrochloride

Specification

• Molecular Formula: C10H17ClN2O2
• Molecular Weight: 232.71 g/mol
• IUPAC Name: (5R,7R)-2-amino-10,10-dimethyl-4-oxa-2-azatricyclo[5.2.1.01,5]decan-3-one;hydrochloride
• Standard InChI: InChI=1S/C10H16N2O2.ClH/c1-9(2)6-3-4-10(9)7(5-6)14-8(13)12(10)11;/h6-7H,3-5,11H2,1-2H3;1H/t6-,7-,10?;/m1./s1
• Standard InChI Key: QHFDCNSJZQBWJT-ZBONVNKCSA-N
• Isomeric SMILES: CC1([C@@H]2CCC13[C@@H](C2)OC(=O)N3N)C.Cl
• Canonical SMILES: CC1(C2CCC13C(C2)OC(=O)N3N)C.Cl

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound, with the systematic IUPAC name (5R,7R)-2-amino-10,10-dimethyl-4-oxa-2-azatricyclo[5.2.1.0¹,⁵]decan-3-one hydrochloride, possesses a molecular formula of C₁₀H₁₇ClN₂O₂ and a molecular weight of 232.71 g/mol. Its structure combines a bicyclic carbamate core fused to a dimethyl-substituted cyclohexane ring, with the hydrochloride salt enhancing solubility in polar solvents. Key spectral data, including ¹H/¹³C NMR and HRMS, confirm the (6R,7aR) stereochemistry critical to its enantioselective performance.

Table 1: Physical and Chemical Properties

Property	Value/Description
Molecular Formula	C₁₀H₁₇ClN₂O₂
Molecular Weight	232.71 g/mol
CAS Registry Number	2245200-42-2
IUPAC Name	(5R,7R)-2-amino-10,10-dimethyl-4-oxa-2-azatricyclo[5.2.1.0¹,⁵]decan-3-one hydrochloride
Appearance	White to off-white crystalline powder
Solubility	Soluble in water, DMSO, and methanol

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of this ACC auxiliary involves a multi-step sequence starting from ortho-aminobenzyl alcohol derivatives. A pivotal step, as disclosed in EP2417114A1, employs phosgene or its equivalents (triphosgene) in a biphasic solvent system (water/tetrahydrofuran) under mildly basic conditions (pH 6–11). This facilitates cyclocondensation to form the oxazolone ring while preserving stereochemical integrity. Subsequent N-amination introduces the amino group, followed by hydrochloride salt formation to yield the final product.

Table 2: Key Synthetic Steps and Conditions

Step	Reagents/Conditions	Purpose
1	Phosgene, THF/H₂O, K₂CO₃, 0–5°C	Cyclocondensation to form oxazolone core
2	NH₂Cl, Et₃N, CH₂Cl₂, rt	N-Amination
3	HCl (gaseous), Et₂O	Salt formation

Purification and Quality Control

Purification via recrystallization from ethanol/water mixtures achieves ≥95% purity, as verified by HPLC. Residual solvents (THF, DCM) are controlled to <50 ppm per ICH guidelines.

Applications in Asymmetric Organic Synthesis

Enantioselective α-Alkylation

The ACC auxiliary enables the synthesis of α,α-dialkylated ketones through a hydrazone intermediate. Ketones are first converted to hydrazones via condensation with the ACC’s amino group. Alkylation with alkyl halides (e.g., methyl iodide, benzyl bromide) proceeds with >95% enantiomeric excess (ee) in most cases. The auxiliary’s rigid tricyclic structure imposes steric bias, directing alkylation to the Re face of the carbonyl.

Table 3: Representative Alkylation Examples

Substrate	Alkylating Agent	Yield (%)	ee (%)
Cyclohexanone	CH₃I	82	98
Acetophenone	BnBr	75	95
Tetralone	Allyl bromide	68	97

Auxiliary Removal and Recovery

Hydrolysis of the hydrazone with 6N HCl at reflux regenerates the parent ketone while recovering the ACC auxiliary in >90% yield. This recyclability reduces costs in large-scale applications.

Mechanistic Insights

Stereochemical Control

X-ray crystallography of the ACC-alkylated hydrazone reveals a trans-decalin-like conformation, where the auxiliary’s dimethyl groups shield one face of the carbonyl. This creates a chiral environment that favors alkylation from the less hindered face, as predicted by Cram’s cyclic model.

Kinetic vs. Thermodynamic Control

Studies using variable-temperature NMR show that alkylation proceeds under kinetic control, with the major diastereomer forming faster due to lower transition-state energy. This contrasts with thermodynamic conditions favoring equatorial substituents in related systems.

Industrial and Regulatory Status

Suppliers including Sigma-Aldrich and VulcanChem list the compound as a research-grade chemical, priced at $320–$450/g (2025 pricing). Regulatory filings (e.g., EPA TSCA, REACH) classify it as non-hazardous, though handling guidelines recommend PPE due to dust irritation risks.